Cas no 2137646-77-4 (Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-)

• Product Name: Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-
• CAS No: 2137646-77-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5277843
• Update Time: 2025-06-11

Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-

• Inchi： 1S/C12H22N2O2/c1-11(3-4-11)10(15)14-9-12(13-2)5-7-16-8-6-12/h13H,3-9H2,1-2H3,(H,14,15)
• InChI Key： BSEAMUJEVXTAEJ-UHFFFAOYSA-N
• SMILES： C1(C)(C(NCC2(NC)CCOCC2)=O)CC1

Additional information on Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]-

Exploring the Potential of Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- (CAS No. 2137646-77-4) in Modern Research

The compound Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- (CAS No. 2137646-77-4) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a cyclopropane ring and a tetrahydro-2H-pyran moiety, this molecule offers a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases.

One of the key reasons for the growing interest in CAS No. 2137646-77-4 is its versatility in structure-activity relationship (SAR) studies. The presence of the methylamino group and the cyclopropanecarboxamide backbone allows for extensive modifications, enabling scientists to fine-tune its pharmacological properties. This adaptability makes it a valuable candidate for addressing drug resistance and improving bioavailability, two major challenges in modern pharmacology.

In recent years, the scientific community has been actively exploring the role of small-molecule inhibitors in treating chronic conditions. Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- has shown promise in preliminary studies for its ability to interact with specific protein targets. This has led to increased searches for terms like "cyclopropane derivatives in drug discovery" and "tetrahydro-2H-pyran applications," reflecting the compound's relevance in cutting-edge research.

Another area where CAS No. 2137646-77-4 is making waves is in the field of neuropharmacology. The compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its potential for treating neurological disorders. Researchers are investigating its effects on neurotransmitter systems, with a focus on conditions such as neurodegenerative diseases and mood disorders. This aligns with the rising public interest in mental health therapeutics and brain-targeted drug delivery.

The synthesis and optimization of Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- also highlight its importance in green chemistry initiatives. With the pharmaceutical industry under pressure to adopt sustainable practices, this compound's efficient synthetic routes and minimal environmental impact are being closely studied. Searches for "eco-friendly drug synthesis" and "green medicinal chemistry" often lead to discussions about molecules like this one.

As the demand for personalized medicine grows, so does the need for compounds with well-defined pharmacokinetic profiles. CAS No. 2137646-77-4 is being evaluated for its metabolic stability and toxicity thresholds, which are crucial for ensuring patient safety. These studies are part of a broader trend toward precision medicine, a topic frequently searched by both professionals and the general public.

In conclusion, Cyclopropanecarboxamide, 1-methyl-N-[[tetrahydro-4-(methylamino)-2H-pyran-4-yl]methyl]- (CAS No. 2137646-77-4) represents a fascinating area of research with wide-ranging implications. Its structural complexity, combined with its potential therapeutic applications, makes it a standout candidate in the quest for innovative treatments. Whether in drug development, neuropharmacology, or sustainable chemistry, this compound is poised to play a significant role in shaping the future of science and medicine.